1-acetyl-3,3-dimethyl-N-(3-methylbenzyl)indoline-5-sulfonamide

• IUPAC Name: N-tert-butyl-2-[8-(2-methylpropyl)-7,12-dioxo-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9-trien-11-yl]acetamide
• InChI: InChI=1S/C17H23N5O3S/c1-10(2)8-20-14(24)13-11(6-7-26-13)22-15(20)19-21(16(22)25)9-12(23)18-17(3,4)5/h6-7,10H,8-9H2,1-5H3,(H,18,23)
• InChI Key: TUJRUQCBVDGUDX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C(=O)C2=C(C=CS2)N3C1=NN(C3=O)CC(=O)NC(C)(C)C
• Molecular Formula: C17H23N5O3S
• Molecular Weight: 377.5 g/mol

Description

1-acetyl-3,3-dimethyl-N-(3-methylbenzyl)indoline-5-sulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a member of the sulfonamide family, which is known for its diverse biological activities.

Scientific Research Applications

Carbonic Anhydrase Inhibitors and Antitumor Agents

• Inhibition of Tumor-Associated Isozyme IX: A study by Ilies et al. (2003) explored the inhibition of the tumor-associated isozyme carbonic anhydrase (CA) IX by various sulfonamides, suggesting potential applications as antitumor agents. This study highlights the unique inhibition profile of CA IX by these compounds, which is different from other isozymes like I, II, and IV (Ilies et al., 2003).

Enzyme Inhibitory Kinetics and Therapeutic Agents for Alzheimer’s Disease

• Acetylcholinesterase Inhibitory Activity: Abbasi et al. (2018) synthesized a series of sulfonamides that demonstrated significant acetylcholinesterase inhibitory activity. This suggests their potential in the treatment of Alzheimer’s disease, with certain compounds showing comparable activity to established inhibitors (Abbasi et al., 2018).

Protein Modification and Analysis

• Water-Soluble Protein Reagents: Horton and Tucker (1970) developed water-soluble reagents for selectively modifying tryptophan and cysteine in proteins. This has implications for protein analysis and research, showcasing the versatility of sulfonamide-based compounds in biochemical studies (Horton & Tucker, 1970).

Synthesis and Bioactivities of Sulfonamide Derivatives

• Carbonic Anhydrase and Acetylcholinesterase Inhibitors with Low Cytotoxicity: Ozmen Ozgun et al. (2019) synthesized sulfonamide derivatives that inhibited carbonic anhydrase and acetylcholinesterase enzymes, while exhibiting low cytotoxicity. This indicates their potential use in developing novel inhibitors for these enzymes (Ozmen Ozgun et al., 2019).